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Compound of Interest

3-Ethoxy-2,2-
Compound Name:
dimethylcyclobutanone

Cat. No. B1360945

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of the
chemical compound 3-Ethoxy-2,2-dimethylcyclobutanone.

Compound Identification

» Systematic Name: 3-Ethoxy-2,2-dimethylcyclobutanone
e CAS Number: 2292-84-4[1][2]
e Molecular Formula: CsH1402[1]

The molecular formula is the cornerstone for calculating the molecular weight. It indicates that a
single molecule of the compound contains 8 carbon atoms, 14 hydrogen atoms, and 2 oxygen
atoms.

Theoretical Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of each constituent atom in
the molecular formula. The standard atomic weights provided by the International Union of
Pure and Applied Chemistry (IUPAC) are used for this calculation.[3]
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o Standard

Quantity (in . . Subtotal (
Element Symbol Atomic Weight

molecule) g/mol )

(g/mol)

Carbon C 8 12.011[4][5][6] 96.088
Hydrogen H 14 1.008[7][8] 14.112
Oxygen o} 2 15.999[9][10][11]  31.998

Total 142.198

Based on this calculation, the molecular weight of 3-Ethoxy-2,2-dimethylcyclobutanone is
142.20 g/mol (rounded to two decimal places).[1][2]

Experimental Protocols

Obijective: To calculate the theoretical molecular weight of 3-Ethoxy-2,2-
dimethylcyclobutanone from its molecular formula using standard atomic weights.

Methodology:

« Identify the Molecular Formula: Determine the precise number of atoms of each element
from the chemical structure. For 3-Ethoxy-2,2-dimethylcyclobutanone, the formula is
CsH1402.[1]

» Obtain Standard Atomic Weights: Reference the most recent IUPAC standard atomic weight
for each element: Carbon (12.011 g/mol ), Hydrogen (1.008 g/mol ), and Oxygen (15.999
g/mol ).[A][5][6][71I8][9][10][11]

o Calculate Subtotals: Multiply the count of each atom by its standard atomic weight.
o Carbon: 8 * 12.011 = 96.088 g/mol
o Hydrogen: 14 * 1.008 = 14.112 g/mol
o Oxygen: 2 * 15.999 = 31.998 g/mol

e Summation: Sum the subtotals to arrive at the final molecular weight.
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o 96.088 + 14.112 + 31.998 = 142.198 g/mol .

e Rounding: Report the final value to an appropriate number of significant figures, typically
142.20 g/mol .

Objective: To experimentally verify the molecular weight of a purified sample of 3-Ethoxy-2,2-
dimethylcyclobutanone.

Methodology (Generalized):

o Sample Preparation: Dissolve a small quantity of the synthesized and purified compound in a
suitable volatile solvent (e.g., methanol or acetonitrile).

e Instrumentation Setup: Calibrate a mass spectrometer (e.g., an Electrospray lonization Time-
of-Flight, ESI-TOF, instrument) using a known calibration standard.

o Sample Infusion: Introduce the sample solution into the ion source of the mass spectrometer.
The ESI source will generate charged molecular ions in the gas phase.

e Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

o Data Interpretation: The primary peak of interest would be the molecular ion peak [M+H]*
(for positive ion mode) or [M-H]~ (for negative ion mode). The mass of this peak allows for
the direct calculation of the experimental molecular mass, which can be compared to the
theoretical value.

Visualized Workflows

The following diagrams illustrate the logical processes described in this guide.
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Start: Identify Compound

Determine Molecular Formula Obtain Standard Atomic Weights
(CgH1402) (IUPAC)

Calculate Mass Contribution
for Each Element

Sum Contributions

Result: Molecular Weight
(142.20 g/mol)

3-Ethoxy-2,2-dimethylcyclobutanone
(CsH1402)

contains contains

8 x Carbon 14 x Hydrogen 2 x Oxygen

Total Molecular Weight
142.20 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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